Cas no 14206-01-0 (Hexacosanoic acid,triacontyl ester)

14206-01-0 structure
Product name:Hexacosanoic acid,triacontyl ester
Hexacosanoic acid,triacontyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexacosanoic acid,triacontyl ester
- triacontyl hexacosanoate
- 1-Triacontanol cerotate
- BRN 1898368
- CTK4C2922
- EINECS 238-061-2
- Hexacosansaeure-n-triacontylester
- Marsilin
- Marsiline
- Marsiline(7CI)
- Triacontylhexacosanoat
- Hexacosanoic acid triacontyl ester
- DTXSID10161934
- Triacontylhexacosanoate
- NS00024613
- 2CN8UU4ZYY
- Hexacosanoic acid, triacontyl ester
- UNII-2CN8UU4ZYY
- SCHEMBL10881043
- Cerotinsauremelissylester
- TRIACONTYL-HEXACOSANOATE
- 14206-01-0
-
- Inchi: InChI=1S/C56H112O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-29-30-31-33-35-37-39-41-43-45-47-49-51-53-55-58-56(57)54-52-50-48-46-44-42-40-38-36-34-32-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-55H2,1-2H3
- InChI Key: OHXVNPLQCLJGEX-UHFFFAOYSA-N
- SMILES: C(CCC)CCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 816.86676
- Monoisotopic Mass: 816.86623281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 58
- Rotatable Bond Count: 54
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 28.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Hexacosanoic acid,triacontyl ester Related Literature
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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4. Book reviews
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